Cas no 1211581-65-5 (2-methyl-5-(trifluoromethyl)pyridine-3-carboxylic acid)

• Product Name: 2-methyl-5-(trifluoromethyl)pyridine-3-carboxylic acid
• CAS No: 1211581-65-5
• MF: C₈H₆F₃NO₂
• MW: 205.133952617645
• MDL: MFCD17392672
• CID: 2168054
• PubChem ID: 91664652
• Update Time: 2025-10-24

2-methyl-5-(trifluoromethyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-5-(trifluoromethyl)nicotinic acid
• 2-methyl-5-(trifluoromethyl)pyridine-3-carboxylic acid
• 3-Pyridinecarboxylicacid,2-methyl-5-(trifluoromethyl)-
• Z2753057919
• 3-Pyridinecarboxylic acid, 2-methyl-5-(trifluoromethyl)-

• MDL： MFCD17392672
• Inchi： 1S/C8H6F3NO2/c1-4-6(7(13)14)2-5(3-12-4)8(9,10)11/h2-3H,1H3,(H,13,14)
• InChI Key： OYAHYRKOZUHEGO-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C)C(C(=O)O)=C1)(F)F

Computed Properties

• Exact Mass: 205.03506292g/mol
• Monoisotopic Mass: 205.03506292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.2
• XLogP3: 1.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2-methyl-5-(trifluoromethyl)pyridine-3-carboxylic acid

2-Methyl-5-(Trifluoromethyl)Pyridine-3-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1211581-65-5, known as 2-methyl-5-(trifluoromethyl)pyridine-3-carboxylic acid, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and materials science. This compound belongs to the class of pyridine derivatives, which are widely recognized for their versatile chemical properties and applications. The pyridine ring serves as the core structure, with substituents at positions 2, 3, and 5 contributing to its unique chemical behavior.

Recent studies have highlighted the potential of 2-methyl-5-(trifluoromethyl)pyridine-3-carboxylic acid in drug discovery, particularly in the development of novel antibiotics and antiviral agents. The trifluoromethyl group at position 5 imparts significant electron-withdrawing effects, enhancing the compound's stability and bioavailability. This feature makes it an attractive candidate for designing drugs targeting specific protein interactions or enzymatic pathways. Researchers have also explored its role as a precursor in the synthesis of more complex molecules, leveraging its structural versatility to create bioactive agents with improved efficacy.

In the realm of agrochemicals, 2-methyl-5-(trifluoromethyl)pyridine-3-carboxylic acid has shown promise as a component in herbicides and fungicides. Its ability to inhibit key enzymes involved in plant metabolism has been extensively studied, with recent findings suggesting selective activity against invasive species without adversely affecting crops. This property underscores its potential in sustainable agriculture practices aimed at reducing chemical inputs while maintaining crop yields.

From a materials science perspective, the compound's unique electronic properties make it a valuable component in the development of advanced materials such as conductive polymers and organic semiconductors. The carboxylic acid group at position 3 facilitates strong intermolecular interactions, which are crucial for achieving desired material properties. Recent breakthroughs in nanotechnology have further expanded its applications, with researchers exploring its use in creating self-healing materials and high-performance sensors.

The synthesis of 2-methyl-5-(trifluoromethyl)pyridine-3-carboxylic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The introduction of the trifluoromethyl group is typically achieved through electrophilic substitution reactions, while the carboxylation step often employs acidic conditions to ensure optimal yield and purity. These methods have been refined over time to address challenges such as regioselectivity and scalability, making the compound more accessible for large-scale production.

As research into 2-methyl-5-(trifluoromethyl)pyridine-3-carboxylic acid continues to advance, its role in various industries is expected to grow significantly. Its ability to adapt to diverse chemical environments and interact with biological systems makes it a cornerstone for innovation across multiple disciplines. With ongoing advancements in computational chemistry and high-throughput screening techniques, the full potential of this compound is only beginning to be realized.